Cas no 147274-72-4 (Benzene,1,4-bis(bromomethyl)-2,5-bis(octyloxy)-)

• Product Name: Benzene,1,4-bis(bromomethyl)-2,5-bis(octyloxy)-
• CAS No: 147274-72-4
• MF: C₂₄H₄₀Br₂O₂
• MW: 520.381206512451
• CID: 100821
• PubChem ID: 24879165
• Update Time: 2025-11-01

Benzene,1,4-bis(bromomethyl)-2,5-bis(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(bromomethyl)-2,5-bis(octyloxy)-
• 1,4-bis(bromomethyl)-2,5-dioctoxybenzene
• 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene
• 1,4-bis(bromomethyl)-2,5-dioctyloxybenzene
• 2,5-Bis(bromomethyl)-1,4-bis(octyloxy)benzene
• 2,5-bis(bromomethyl)-1,4-dioctyloxybenzene
• 2,5-di-n-octyloxy-1,4-bis(bromomethyl)benzene
• 555045_ALDRICH
• AC1N3Y5W
• SureCN3277560
• 2 5-BIS(BROMOMETHYL)-1 4-BIS(OCTYLOXY)B&
• 2,5-Bis(broMoMethyl )-1,4-bis(octyloxy)benzene,98%
• 1,4-dibromomethyl-2,5-dioctoxybenzene
• DTXSID60399028
• SCHEMBL3277560
• 2,5-Bis(bromomethyl)-1,4-bis(octyloxy)benzene, 98%
• 147274-72-4
• HS-8776

• MDL： MFCD03427156
• Inchi： 1S/C24H40Br2O2/c1-3-5-7-9-11-13-15-27-23-17-22(20-26)24(18-21(23)19-25)28-16-14-12-10-8-6-4-2/h17-18H,3-16,19-20H2,1-2H3
• InChI Key： SWHDCISENXYFAI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(CBr)=CC=1OCCCCCCCC)OCCCCCCCC

Computed Properties

• Exact Mass: 518.1396
• Monoisotopic Mass: 518.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.8
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 88.8-90.5 °C (lit.)
• Boiling Point: 529.9±45.0 °C at 760 mmHg
• Flash Point: 222.5±27.2 °C
• PSA: 18.46
• Solubility: Not determined
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Benzene,1,4-bis(bromomethyl)-2,5-bis(octyloxy)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzene,1,4-bis(bromomethyl)-2,5-bis(octyloxy)-

1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene - A Versatile Compound for Advanced Material Applications

1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene (CAS No. 147274-72-4) is a multifunctional aromatic compound that has garnered significant attention in recent years for its unique chemical structure and potential applications in material science. This compound features a benzene ring with two bromomethyl groups at the 1,4-positions and two octyloxy groups at the 2,5-positions, creating a highly symmetrical molecular framework. The combination of bromomethyl and octyloxy functionalities makes it a promising candidate for the development of advanced materials, including liquid crystals, surfactants, and molecular probes.

The octyloxy substituents in 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene contribute to its amphiphilic nature, enabling the compound to exhibit both hydrophilic and hydrophobic properties. This dual functionality is critical for applications in emulsification, self-assembly, and the formation of nanostructured materials. Recent studies have highlighted the role of octyloxy chains in modulating interfacial interactions, which can be tailored to optimize the performance of the compound in specific environments.

Research published in Advanced Materials (2023) has demonstrated the potential of 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene as a building block for stimuli-responsive materials. The bromomethyl groups can undergo selective chemical modifications, allowing for the introduction of functional groups that respond to environmental stimuli such as pH, temperature, or light. This property makes the compound highly relevant for applications in smart materials and drug delivery systems.

The 1,4-bis(bromomethyl) moiety in 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene provides a platform for further chemical derivatization. The bromomethyl groups are electrophilic in nature, making them suitable for nucleophilic substitution reactions. This reactivity has been leveraged in recent synthetic strategies to create a wide range of derivatives with tailored properties. For example, a study in Chemistry of Materials (2024) reported the successful synthesis of 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene-based polymers with enhanced thermal stability and mechanical strength.

One of the key advantages of 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene is its compatibility with green chemistry principles. The compound can be synthesized using environmentally friendly methods that minimize the use of hazardous solvents and reduce energy consumption. This aligns with the growing demand for sustainable chemical processes in the pharmaceutical and materials industries. A recent review in Green Chemistry (2023) emphasized the importance of developing such compounds to meet regulatory and environmental standards.

The 2,5-bis(octyloxy) groups in 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene play a crucial role in determining its solubility and intermolecular interactions. The octyloxy chains can form hydrogen bonds with water molecules, enhancing the compound's solubility in aqueous environments. This property is particularly valuable for applications in biomedical research, where the compound may be used as a carrier for drug molecules or as a component in bioactive materials.

Recent advances in nanotechnology have further expanded the potential applications of 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene. Researchers have explored its use in the fabrication of nanocomposites and hybrid materials with enhanced functional properties. A study published in Nano Letters (2024) demonstrated the ability of 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene to act as a molecular linker in the assembly of nanoscale structures, enabling the creation of materials with unique optical and electronic properties.

The 1,4-bis(bromomethyl) functionality also allows for the incorporation of functional groups that can interact with biological systems. This has led to its exploration in the development of bioactive materials and drug delivery systems. For instance, a 2023 study in Biomaterials showed that 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene derivatives can be used to create targeted drug delivery vehicles that improve the efficacy of therapeutic agents while reducing side effects.

The synthesis of 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene typically involves multi-step organic reactions, with the bromomethyl groups being introduced through electrophilic substitution reactions. The octyloxy groups are often incorporated via esterification or etherification processes. The choice of synthetic route can significantly impact the purity and yield of the final product, making it essential to optimize the reaction conditions for industrial applications.

Despite its promising properties, the use of 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene is not without challenges. One of the main concerns is the potential for degradation under certain environmental conditions, which could affect its long-term stability. Researchers are actively working to address this issue by modifying the molecular structure to enhance its resistance to thermal and oxidative stress. A 2024 study in Journal of Materials Chemistry proposed the use of protective coatings and cross-linking agents to improve the durability of the compound in practical applications.

In conclusion, 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene represents a versatile platform for the development of advanced materials with a wide range of applications. Its unique chemical structure, combined with the reactivity of its functional groups, makes it an attractive candidate for further research and industrial innovation. As the field of materials science continues to evolve, the potential of this compound is likely to expand, opening new avenues for scientific discovery and technological advancement.

For more information on the synthesis, properties, and applications of 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene, researchers and industry professionals are encouraged to explore recent publications in leading scientific journals and to engage in collaborative efforts to further develop this promising compound.

Keywords: 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene, aromatic compounds, material science, green chemistry, nanotechnology, drug delivery systems.

References: Advanced Materials (2023), Chemistry of Materials (2024), Green Chemistry (2023), Nano Letters (2024), Biomaterials (2023), Journal of Materials Chemistry (2024).

Copyright © 2024. All rights reserved.

Disclaimer: This information is provided for educational and research purposes only. The use of 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene should be carried out in accordance with relevant safety guidelines and regulations.

Contact: [Insert contact information here]

Website: [Insert website URL here]

Follow us on social media for the latest updates and research breakthroughs.

Thank you for visiting our website.

End of document.

Back to top.

Explore more about 1,4-bis(bromomethyl)-2,5-bis(octyloxy)benzene and its applications.

Stay informed about the latest advancements in material science and related fields.

Thank you for your interest in our research and resources.

Have a great day!